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Compound of Interest

Compound Name: (5-methylfuran-2-yl)methanethiol

Cat. No.: B1595434

This technical guide provides an in-depth overview of (5-methylfuran-2-yl)methanethiol,
including its chemical identifiers, physicochemical properties, and relevant experimental
applications. The information is tailored for researchers, scientists, and professionals in the
field of drug development.

Chemical Identifiers

(5-methylfuran-2-yl)methanethiol is a furan derivative that has garnered interest in various
chemical and biological applications. A comprehensive list of its identifiers is provided below for
unambiguous reference.
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Identifier Type Value Reference(s)

CAS Number 59303-05-8 [1]12113]
(5-methylfuran-2-

IUPAC Name [2]

yl)methanethiol

Molecular Formula C6H80S [21[31[4]

Molecular Weight 128.19 g/mol [2]
InChl=1S/C6H80S/c1-5-2-3-

InChl [2]
6(4-8)7-5/h2-3,8H,4H2,1H3
MGLMZOFGBDYNMH-

InChliKey [2]

UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(01)CS

[2](3]

FDA UNII 1NBOMP3CK9 [1][2]

EC Number 801-700-6 [2][3]

FEMA Number 4697 [2]

JECFA Number 2090 [2]
5-Methyl-2-furanmethanethiol,

Synonyms (5-Methyl-2-furyl)methanethiol,  [2][3][4]

5-Methylfurfurylmercaptan

Physicochemical and Pharmacological Properties

The following table summarizes key quantitative data for (5-methylfuran-2-yl)methanethiol.
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Property Value Reference(s)

Colourless to yellow clear
Physical Description liquid; Sulfurous roasted coffee  [2]

aroma

177.00 to 179.00 °C @ 760.00

Boiling Point [2]
mm Hg
Flash Point 144.00 °F TCC (62.22 °C) [1]
N _ 1.04700 to 1.05700 @ 25.00
Specific Gravity oc [1]

. 1.52300 to 1.52900 @ 20.00
Refractive Index oc [1]
XLogP3 15 [2][3]
pKa 9.62 + 0.10 (Predicted) [3]
Purity >95% [5]

Experimental Protocols

Recent research has highlighted the utility of derivatives of (5-methylfuran-2-yl)methanethiol
in bio-orthogonal chemistry. Specifically, its hydrolysis product, 2,5-dioxopentanyl, is used in
proximity-induced ligation reactions. Detailed methodologies from a study by Manicardi et al.
(2021) are presented below.[6]

This protocol describes a ligation reaction between peptide nucleic acid (PNA) probes,
templated by a DNA strand.

e Preparation of Solutions: Prepare 100 pL of a buffered solution (PBS, pH 7.4) ina 0.5 mL
Eppendorf tube. The final concentration of all PNA probes should be 5 uM, diluted from a
100 uM stock solution.

e Equilibration: Add the DNA template and the nucleophilic PNA to the buffered solution. Allow
the complex to equilibrate for 5 minutes.
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» Ligation Reaction: Add the 2,5-dioxopentanyl-PNA (DOP-PNA) probe to the mixture. Allow
the reaction to proceed overnight at 25 °C.

e Analysis: Collect the solution and analyze the ligation product using HPLC-UV, HPLC-MS,
and Urea-SDS-PAGE.

This method details the procedure for performing the ligation reaction on a solid surface, which
is useful for developing detection assays.

e Solution Preparation: Freshly prepare oligonucleotide and PNA solutions in PBS (pH 7.4)
supplemented with 0.001% SDS (PBS-S) from 10 uM stock solutions.

o Surface Pre-wetting: Pre-wet the surfaces of the 96-well plate for 30 minutes with a 0.001%
SDS solution.

» Hybridization and Ligation: Add 50 pL of the oligonucleotide solution and 50 pL of a 1 pM
PNA solution to each well. Allow the reaction to proceed overnight at 40 °C.

o Detection: The final ligation product can be detected through methods such as evaluating
peroxidase activity after incubation with NAv-HRP or by measuring the fluorescence
emission of a TAMRA reporting group.[6]

Visualized Experimental Workflow

The following diagram illustrates the workflow for the surface-templated detection system
described in the experimental protocols.
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Surface-Templated Ligation Workflow
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Click to download full resolution via product page
Caption: Workflow for surface-templated PNA-PNA ligation and detection.

Safety and Handling

(5-methylfuran-2-yl)methanethiol is classified with several hazards. According to GHS
classifications, it may be a flammable liquid and vapor (H226), harmful if swallowed (H302),
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harmful in contact with skin (H312), cause skin irritation (H315), cause serious eye irritation
(H319), and be harmful if inhaled (H332).[2] It is essential to handle this chemical with
appropriate personal protective equipment, including gloves and eye protection, in a well-
ventilated area.[7] Avoid contact with open flames, hot surfaces, and other ignition sources.[8]
In case of inhalation, move the person to fresh air.[7] If the substance comes into contact with
skin, rinse with water. For eye contact, rinse with plenty of water. If swallowed, have the victim
drink water immediately and consult a physician.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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